3-(4-((4-Fluoro-3-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)-6-(pyridin-2-yl)pyridazine

• IUPAC Name: 3-[4-[4-fluoro-3-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]-6-pyridin-2-ylpyridazine
• InChI: InChI=1S/C20H17F4N5O2S/c21-16-5-4-14(13-15(16)20(22,23)24)32(30,31)29-11-9-28(10-12-29)19-7-6-18(26-27-19)17-3-1-2-8-25-17/h1-8,13H,9-12H2
• InChI Key: IMNJTXKSLXQYOK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=CC=N3)S(=O)(=O)C4=CC(=C(C=C4)F)C(F)(F)F
• Molecular Formula: C20H17F4N5O2S
• Molecular Weight: 467.4 g/mol
• CAS No.: 1060168-86-6

Description

3-(4-((4-Fluoro-3-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)-6-(pyridin-2-yl)pyridazine is a useful research compound. Its molecular formula is C20H17F4N5O2S and its molecular weight is 467.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Androgen Receptor Downregulation

• Application : The compound was modified to address specific issues and led to the development of AZD3514, a clinical candidate for treating castrate-resistant prostate cancer (Bradbury et al., 2013).

Antimicrobial and Antimalarial Activities

• Application : Derivatives containing this compound showed promising in vitro antimicrobial activity against certain gram-positive and gram-negative bacteria and antifungal and antimalarial activities (Bhatt et al., 2016).

Anti-diabetic Drug Development

• Application : A family of triazolo-pyridazine-6-yl-substituted piperazines, including this compound, was synthesized and evaluated for their potential as anti-diabetic medications, showing strong Dipeptidyl peptidase-4 (DPP-4) inhibition (Bindu et al., 2019).

Cancer Imaging

• Application : This compound was utilized in the design and synthesis of radiotracers for positron emission tomography (PET) imaging of stearoyl-CoA desaturase-1, a target associated with poor survival in cancer patients (Silvers et al., 2016).

Crystal Structure Analysis

• Application : The compound's crystal structure, with a chair conformation of the piperazine ring, has been stabilized by weak intermolecular hydrogen-bond interactions, contributing to structural chemistry knowledge (Arslan et al., 2010).

Glucan Synthase Inhibitors

• Application : This compound was part of a study for developing β-1,3-glucan synthase inhibitors, showing significant efficacy in a mouse model of Candida glabrata infection (Ting et al., 2011).

Co-crystal and Salt Formation

• Application : It played a role in crystal engineering principles to prepare organic co-crystals and salts, contributing to an understanding of hydrogen-bond motifs in crystal structures (Elacqua et al., 2013).